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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the
simulation of Carbon-10 (1°C) decay processes. The information is tailored for professionals in
research, scientific, and drug development fields who may utilize radioisotopes like 1°C in
applications such as Positron Emission Tomography (PET) imaging and novel
radiopharmaceutical development.

Introduction to Carbon-10 Decay

Carbon-10 is a proton-rich radioisotope of carbon that undergoes radioactive decay primarily
through positron emission (B* decay) and electron capture (EC). Its short half-life and the
nature of its decay products make it a subject of interest in nuclear physics and for potential
applications in medical imaging. The decay of 1°C predominantly populates an excited state of
its daughter nuclide, Boron-10 (1°B), which subsequently de-excites by emitting a characteristic
gamma-ray. This coincidence of positron emission and gamma-ray emission provides a distinct
signature for its detection and analysis.

The primary decay scheme is as follows:
10C - 10B* + e* + ve (Positron Emission)

10C + e~ - 19B* + ve (Electron Capture)
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10B* — 19B + y (Gamma-ray Emission)

Quantitative Decay Data

The following table summarizes the key quantitative data for the decay of Carbon-10, with data

sourced from the Evaluated Nuclear Structure Data File (ENSDF).[1][2][3][4][5]

Property

Value and Uncertainty

Notes

Half-life (T1,2)

19.290 +0.012 s

The time it takes for half of a

given sample of 1°C to decay.

Decay Modes

B* emission, Electron Capture

Positron emission is the

dominant decay mode.

Q-value (B* decay)

3648.06 £ 0.07 keV

The total energy released
during the decay to the ground

state of 19B.

Daughter Nuclide

Boron-10 (1°B)

The stable product of the

decay process.

Primary Gamma-ray Energy

718.36 = 0.04 keV

Emitted from the de-excitation

of the first excited state of 1°B.

Gamma-ray Intensity

98.54 £ 0.05 %

The percentage of 1°C decays
that result in the emission of

the 718.36 keV gamma-ray.

Branching Ratio (to 718.36
keV level)

98.54 + 0.05 %

The percentage of decays that
populate the first excited state
of 19B.

Super-allowed (-decay

Branching Ratio

1.4638 + 0.0050 %

A specific type of beta decay to

the ground state of 1°B.

Simulation of Carbon-10 Decay Processes

Computational simulations are essential for understanding the transport and interaction of

decay products within matter, which is critical for applications like dose calculation in
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radiotherapy or image reconstruction in PET. The GEANT4 (Geometry and Tracking) toolkit is a
powerful and widely used Monte Carlo simulation platform for this purpose.[6][7][8]

Logical Workflow for Carbon-10 Decay Simulation
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Caption: Logical workflow for simulating Carbon-10 decay using GEANTA4.
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Protocol for GEANT4 Simulation of °C Decay

This protocol outlines the fundamental steps to simulate the decay of a Carbon-10 source
within a simple phantom using GEANTA4.

1. Define the Geometry and Materials:
e Create a "world" volume (e.g., a box of air).

« Within the world volume, define a phantom material (e.g., a water cylinder) to represent
biological tissue.

» Define the source volume, which will contain the 1°C ions.

2. Define the Physics List:

o Utilize a modular physics list.

» Register the G4RadioactiveDecay physics process to handle the decay of 1°C.[6][7]

¢ Include standard electromagnetic physics constructors (G4EmStandardPhysics) to model
the interactions of positrons and gamma-rays with matter (e.g., annihilation, Compton
scattering, photoelectric effect).

3. Define the Primary Generator Action:
o Use G4ParticleGun to generate the primary particles.

o Define the primary particle as a Carbon-10 ion. This is done by specifying the atomic
number (Z=6), atomic mass (A=10), and an excitation energy of 0.

» Position the primary particle generator within the defined source volume.
4. User Actions:

o Stepping Action: To record information at each step of a particle's trajectory, such as energy
deposition in the phantom.

o Event Action: To accumulate the total energy deposited in the phantom for each decay event.
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Run Action: To initialize and store data for the entire simulation run.

5. Data Analysis:

The simulation will output data on the spatial distribution of energy deposition from both the
positrons and the 718.36 keV gamma-rays.

This data can be used to generate depth-dose profiles or simulated PET images.

Experimental Protocols for °C Decay Measurement

The following protocols describe the production and subsequent measurement of Carbon-10
decay products.

Production of Carbon-10

Carbon-10 can be produced via the 1°B(p,n)1°C nuclear reaction.
1. Target Preparation:

o Prepare a target of enriched Boron-10. The target can be a thin film of elemental boron or a
boron compound deposited on a suitable backing material (e.g., tantalum).

2. Irradiation:
e Place the Boron-10 target in a particle accelerator beamline.

« Irradiate the target with a proton beam of appropriate energy (typically in the range of 5-15
MeV) to induce the (p,n) reaction.

3. Post-Irradiation Handling:

» Due to the short half-life of 1°C, the irradiated target must be rapidly transferred to the
experimental setup for measurement.

Experimental Workflow for *°C Decay Measurement
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Caption: Experimental workflow for the production and measurement of Carbon-10 decay.
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Protocol for Beta-Gamma Coincidence Spectroscopy

This technique is used to selectively measure the 718.36 keV gamma-ray in coincidence with

the annihilation gamma-rays from the positron decay, thereby reducing background noise.[9]
[10][11]

1. Detector Setup:

Place the irradiated 1°B target (now the 1°C source) at the measurement position.

Position a High-Purity Germanium (HPGe) detector close to the source to detect the 718.36
keV gamma-rays with high energy resolution.

Place two scintillator detectors (e.g., Nal(Tl) or BGO) on opposite sides of the source to
detect the back-to-back 511 keV annihilation gamma-rays.

. Electronics and Data Acquisition:
Connect the output of each detector to a preamplifier and then to a shaping ampilifier.

Send the output signals from the two scintillator detectors to a coincidence unit. The logic of
the coincidence unit should be set to require a signal from both detectors simultaneously.

The output of the coincidence unit serves as a gate signal for a Multi-Channel Analyzer
(MCA).

The signal from the HPGe detector is sent to the input of the MCA.

The MCA is configured to only accept and histogram signals from the HPGe detector when a
coincidence gate signal is received.

. Data Collection and Analysis:

Acquire a coincidence gamma-ray spectrum. This spectrum will be dominated by the 718.36
keV photopeak, with a significantly reduced background compared to a non-coincident
spectrum.

To measure the half-life, acquire a series of short-duration coincidence spectra over time.

© 2025 BenchChem. All rights reserved. 8/10 Tech Support


https://www.mirion.com/discover/knowledge-hub/articles/education/gamma-ray-coincidence-counting-techniques-lab-experiment
https://www.ortec-online.com/-/media/ametekortec/third-edition-experiments/13-gamma-gamma-coincidence-angular-correlation.pdf?la=en&revision=526bd0ce-dd83-48be-b263-1f90eacf1b1b&hash=2069BDE473B32C936A147431543A8E90
https://www.researchgate.net/publication/257706693_Coincidence_Techniques_in_Gamma-ray_Spectroscopy
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1256599?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

e The area of the 718.36 keV peak in each spectrum will decrease exponentially. By plotting
the peak area as a function of time and fitting an exponential decay curve, the half-life of 1°C
can be determined.

Applications in Drug Development

The simulation and experimental methodologies described are foundational for the potential
use of 19C in drug development. For instance:

e PET Imaging: While *C (T1,2 = 20.4 min) is more commonly used, the principles of PET
imaging rely on the detection of annihilation gamma-rays. The simulation protocols outlined
can be adapted to model the distribution of 1°C-labeled radiotracers in biological systems
and to optimize PET scanner designs.

o Radiopharmaceutical Research: Understanding the decay characteristics and dosimetry of
novel radiopharmaceuticals is a regulatory requirement. The simulation techniques provide a
means to calculate the absorbed dose to various organs and tissues from a 1°C-labeled
compound.

By providing a robust framework for both the computational modeling and experimental
verification of Carbon-10 decay, these notes and protocols aim to facilitate further research into
its properties and potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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